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Compound of Interest

Compound Name: Tris(tribromoneopentyl)phosphate

Cat. No.: B098018 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of

Tris(tribromoneopentyl)phosphate (CAS No. 19186-97-1), a significant brominated flame

retardant. Understanding the solubility of this compound in various organic solvents is crucial

for its application in formulations, synthesis of high molecular weight flame retardants, and for

toxicological and environmental studies.

Core Properties of
Tris(tribromoneopentyl)phosphate
Tris(tribromoneopentyl)phosphate, also known as FR-370, is a white to off-white crystalline

powder.[1][2] It is characterized by a high bromine content of approximately 70% and a

phosphorus content of about 3%, which contribute to its effectiveness as a flame retardant.[3]

[4][5] This compound is noted for its high thermal stability and excellent UV and light stability.[1]

[3][5] Unlike its reactive counterpart, Tribromoneopentyl alcohol (TBNPA),

Tris(tribromoneopentyl)phosphate is an additive flame retardant.

Quantitative Solubility Data
The solubility of Tris(tribromoneopentyl)phosphate has been determined in a range of

common organic solvents. The following table summarizes the available quantitative data for

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b098018?utm_src=pdf-interest
https://www.benchchem.com/product/b098018?utm_src=pdf-body
https://www.benchchem.com/product/b098018?utm_src=pdf-body
https://www.benchchem.com/product/b098018?utm_src=pdf-body
https://www.nbinno.com/?news/bd-tristribromoneopentyl-phosphate-high-performance-brominated-flame-retardant
https://2017erp.com/app/webroot/download/product_techds_pdf/19186-97-1_2.pdf
https://www.scribd.com/document/742852169/ICL-s-FR-370-tds
https://www.rixingxincai.com/flame-retardant/tris-tribromoneopentyl-phosphate.html
https://flame-retardant.alfa-chemistry.com/product/tris-tribromoneopentyl-phosphate-cas-19186-97-1-290800.html
https://www.nbinno.com/?news/bd-tristribromoneopentyl-phosphate-high-performance-brominated-flame-retardant
https://www.scribd.com/document/742852169/ICL-s-FR-370-tds
https://flame-retardant.alfa-chemistry.com/product/tris-tribromoneopentyl-phosphate-cas-19186-97-1-290800.html
https://www.benchchem.com/product/b098018?utm_src=pdf-body
https://www.benchchem.com/product/b098018?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b098018?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


easy comparison.

Solvent Temperature (°C) Solubility ( g/100 mL)

Hexane 25 9.75[2]

Methanol 25 <0.1[2][3]

Methyl ethyl ketone 25 1.5[2][3]

Toluene 25 0.7[2][3]

Methylene chloride 25 9.75[2][3]

Water 25 0.016[2]

Water 20 <0.02[3]

Chloroform - Sparingly soluble[6]

It is important to note that Tris(tribromoneopentyl)phosphate is practically insoluble in water.

[7]

Experimental Protocol for Solubility Determination
The determination of solubility is a critical experimental procedure. While specific protocols for

Tris(tribromoneopentyl)phosphate are not detailed in the provided search results, a general

and widely accepted method, the shake-flask method, is commonly employed for determining

the thermodynamic solubility of compounds.[8][9]

Objective: To determine the equilibrium solubility of Tris(tribromoneopentyl)phosphate in a

specific organic solvent at a constant temperature.

Materials:

Tris(tribromoneopentyl)phosphate (pure solid)

Selected organic solvent (analytical grade)

Flasks with stoppers (e.g., 100 mL)
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Thermostatically controlled shaker bath

Filtration apparatus (e.g., syringe filters with appropriate membrane)

Analytical balance

Apparatus for quantitative analysis (e.g., UV-Vis spectrophotometer, HPLC)

Procedure:

Preparation: An excess amount of solid Tris(tribromoneopentyl)phosphate is added to a

flask containing a known volume of the organic solvent. The excess of the solid is crucial to

ensure that a saturated solution is formed and that equilibrium is established with the solid

phase.[8]

Equilibration: The flask is sealed and placed in a thermostatically controlled shaker bath set

to the desired temperature. The mixture is agitated for a prolonged period (e.g., 24-72 hours)

to ensure that equilibrium is reached. The time required for equilibration should be

determined experimentally.

Sample Withdrawal and Filtration: Once equilibrium is achieved, agitation is stopped, and the

suspension is allowed to settle. A sample of the supernatant is carefully withdrawn using a

syringe and immediately filtered through a membrane filter (e.g., 0.2 µm pore size) to remove

all undissolved solid particles.[9] The filtration step should be performed at the same

temperature as the equilibration to prevent any change in solubility.

Dilution and Analysis: The clear, saturated filtrate is then appropriately diluted with the same

solvent. The concentration of Tris(tribromoneopentyl)phosphate in the diluted solution is

determined using a suitable analytical method, such as UV-Vis spectrophotometry or High-

Performance Liquid Chromatography (HPLC).[8][9] A calibration curve prepared with

standard solutions of known concentrations is used for quantification.

Calculation: The solubility is calculated from the measured concentration and the dilution

factor and is typically expressed in grams per 100 mL of solvent ( g/100 mL) or as a mole

fraction.

Experimental Workflow Diagram
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The following diagram illustrates the logical workflow for the determination of the solubility of

Tris(tribromoneopentyl)phosphate using the shake-flask method.

Preparation Equilibration Sampling & Separation Analysis Result

Add excess Tris(tribromoneopentyl)phosphate
to a known volume of solvent

Seal flask and place in a
thermostatic shaker bath

Agitate at constant temperature
until equilibrium is reached Withdraw supernatant Filter to remove

undissolved solid Dilute the filtrate Analyze concentration
(e.g., HPLC, UV-Vis) Calculate Solubility

Click to download full resolution via product page

Caption: Workflow for solubility determination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. nbinno.com [nbinno.com]

2. 2017erp.com [2017erp.com]

3. scribd.com [scribd.com]

4. China Tris(tribromoneopentyl) Phosphate Manufacturers Suppliers Factory - Made in
China [rixingxincai.com]

5. flame-retardant.alfa-chemistry.com [flame-retardant.alfa-chemistry.com]

6. Tris(tribromoneopenthyl)phosphate | 19186-97-1 [chemicalbook.com]

7. tri-iso.com [tri-iso.com]

8. researchgate.net [researchgate.net]

9. scielo.isciii.es [scielo.isciii.es]

To cite this document: BenchChem. [The Solubility Profile of
Tris(tribromoneopentyl)phosphate in Organic Solvents: A Technical Guide]. BenchChem,

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b098018?utm_src=pdf-body
https://www.benchchem.com/product/b098018?utm_src=pdf-body-img
https://www.benchchem.com/product/b098018?utm_src=pdf-custom-synthesis
https://www.nbinno.com/?news/bd-tristribromoneopentyl-phosphate-high-performance-brominated-flame-retardant
https://2017erp.com/app/webroot/download/product_techds_pdf/19186-97-1_2.pdf
https://www.scribd.com/document/742852169/ICL-s-FR-370-tds
https://www.rixingxincai.com/flame-retardant/tris-tribromoneopentyl-phosphate.html
https://www.rixingxincai.com/flame-retardant/tris-tribromoneopentyl-phosphate.html
https://flame-retardant.alfa-chemistry.com/product/tris-tribromoneopentyl-phosphate-cas-19186-97-1-290800.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0272902.htm
https://www.tri-iso.com/documents/ICL_Flame_Retardant_FR-370_MSDS.pdf
https://www.researchgate.net/publication/221924417_Experimental_and_Computational_Methods_Pertaining_to_Drug_Solubility
https://scielo.isciii.es/pdf/ars/v64n4/2340-9894-ars-64-04-329.pdf
https://www.benchchem.com/product/b098018#solubility-of-tris-tribromoneopentyl-phosphate-in-organic-solvents
https://www.benchchem.com/product/b098018#solubility-of-tris-tribromoneopentyl-phosphate-in-organic-solvents
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b098018?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


[2025]. [Online PDF]. Available at: [https://www.benchchem.com/product/b098018#solubility-
of-tris-tribromoneopentyl-phosphate-in-organic-solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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